Cas no 2164715-59-5 (methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate)

• Product Name: methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate
• CAS No: 2164715-59-5
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 6487350
• PubChem ID: 165534652
• Update Time: 2025-09-24

methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate
• EN300-1283916
• methyl 3-amino-4-{[(tert-butoxy)carbonyl]amino}-3-methylbutanoate
• 2164715-59-5

• Inchi： 1S/C11H22N2O4/c1-10(2,3)17-9(15)13-7-11(4,12)6-8(14)16-5/h6-7,12H2,1-5H3,(H,13,15)
• InChI Key： HRXBQIOORHCTEP-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CC(=O)OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 90.6Ų

Additional information on methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate

Methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate (CAS No. 2164715-59-5): A Comprehensive Overview

Methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate, identified by its CAS number 2164715-59-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex structure with multiple functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both amino and carbamate functionalities makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the realm of peptidomimetics and protease inhibitors.

The< strong> tert-butoxy carbonyl group in the molecule is a key feature that enhances its utility as a protecting group in peptide synthesis. This group provides stability under various reaction conditions while being removable under specific conditions, making it an invaluable tool for chemists working on the assembly of complex peptide structures. The overall structure of methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate also suggests potential roles in the development of novel bioactive compounds, particularly those targeting enzyme inhibition and signal transduction pathways.

Recent research in the field of medicinal chemistry has highlighted the importance of such multifunctional intermediates. For instance, studies have demonstrated that compounds with similar structural motifs can serve as effective scaffolds for the development of drugs targeting neurological disorders. The< strong> amino and carbamate functionalities present in methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate allow for further derivatization, enabling the creation of libraries of compounds with tailored biological activities. This flexibility is crucial for high-throughput screening and rational drug design efforts.

In addition to its role as a synthetic intermediate, methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate has shown promise in the context of enzyme mechanism studies. Its structural features make it a suitable candidate for probing the active sites of various enzymes, particularly those involved in metabolic pathways. By using this compound as a substrate or inhibitor, researchers can gain insights into the catalytic mechanisms and substrate recognition patterns of these enzymes. Such information is vital for designing more effective drugs that can modulate enzyme activity with high specificity.

The synthesis of methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate involves several key steps that highlight its complexity and the sophistication required for its preparation. The introduction of the< strong> tert-butoxy carbonyl group typically requires careful control of reaction conditions to ensure high yield and purity. Additionally, the presence of multiple stereocenters necessitates precise synthetic strategies to achieve enantiopure or diastereopure products. These challenges make methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate an interesting subject for research in synthetic methodology development.

Advances in computational chemistry have also played a significant role in understanding the properties and reactivity of methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate. Molecular modeling studies can predict how this compound interacts with biological targets, providing valuable insights into its potential pharmacological effects. These computational approaches are often combined with experimental data to refine models and improve predictions. Such interdisciplinary efforts are essential for translating basic research findings into tangible therapeutic applications.

The potential applications of methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate extend beyond traditional pharmaceutical uses. For example, its structural features make it a suitable candidate for developing materials with unique properties, such as chiral auxiliaries or catalysts. The ability to fine-tune its chemical environment allows researchers to explore new frontiers in materials science and nanotechnology. This versatility underscores the importance of investing in fundamental research to uncover new possibilities for existing compounds.

In conclusion, methyl 3-amino-4-{(tert-butoxy)carbonylamino}-3-methylbutanoate (CAS No. 2164715-59-5) is a compound with broad applications in pharmaceutical chemistry and beyond. Its complex structure, featuring multiple functional groups, makes it a valuable intermediate in drug development and synthetic chemistry. The< strong> tert-butoxy carbonyl group and other structural elements provide opportunities for further derivatization and exploration of biological activities. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in advancing our understanding of chemical biology and therapeutic interventions.